![molecular formula C10H19ClN2 B3294576 1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride CAS No. 887276-30-4](/img/structure/B3294576.png)
1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride
Overview
Description
1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride is a chemical compound that belongs to the imidazolium family. This compound has gained significant attention in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride is not fully understood. However, it is believed that the compound acts as a Lewis acid catalyst by coordinating with the substrate and activating it towards nucleophilic attack. The imidazolium moiety of the compound is also believed to play a crucial role in the catalytic activity by stabilizing the transition state.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been shown to be non-toxic and non-carcinogenic. Moreover, it is soluble in water and organic solvents, making it suitable for various applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride is its high catalytic activity and selectivity. Moreover, it is stable under various reaction conditions and can be easily synthesized and purified. However, one of the limitations of this compound is its high cost compared to other catalysts.
Future Directions
There are several future directions for the research and development of 1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride. One of the most promising directions is the development of new synthetic methods for the compound that are more cost-effective and scalable. Moreover, the compound can be modified to improve its catalytic activity and selectivity towards specific reactions. Furthermore, the compound can be used as a template for the synthesis of new imidazolium-based catalysts with unique properties and potential applications.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various scientific fields. The compound can be synthesized through a simple method and has been shown to be an efficient catalyst for various organic reactions. Although there is limited information available on the biochemical and physiological effects of the compound, it is non-toxic and non-carcinogenic. There are several future directions for the research and development of the compound, including the development of new synthetic methods and the modification of the compound to improve its catalytic activity and selectivity.
Scientific Research Applications
1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of catalysis. This compound has been shown to be an efficient catalyst for various organic reactions such as the Michael addition, aldol reaction, and Diels-Alder reaction. Moreover, it has been used as a co-catalyst in the synthesis of various organic compounds.
properties
IUPAC Name |
1-butyl-3-prop-2-enyl-1,2-dihydroimidazol-1-ium;chloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2.ClH/c1-3-5-7-12-9-8-11(10-12)6-4-2;/h4,8-9H,2-3,5-7,10H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNFMDLARWSEOSA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[NH+]1CN(C=C1)CC=C.[Cl-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30828254 | |
Record name | 1-Butyl-3-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazol-1-ium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30828254 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
887276-30-4 | |
Record name | 1-Butyl-3-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazol-1-ium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30828254 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.